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Berkeley, CA - In the late 1930s, amidst a flurry of groundbreaking research in nuclear physics,

a discovery of profound significance unfolded at the University of California, Berkeley. The

collaborative efforts of chemist Glenn T. Seaborg and physicist John J. Livingood led to the

identification and characterization of Cobalt-60, a radioactive isotope that would later become

a cornerstone of medical radiotherapy and industrial applications. This in-depth guide revisits

the historical context of this pivotal discovery, detailing the experimental protocols and

quantitative data that heralded a new era in the application of radioisotopes.

The discovery of Cobalt-60 was a product of the burgeoning field of nuclear science, made

possible by the technological prowess of the newly constructed cyclotrons at Berkeley. Working

within the intellectual crucible of the Radiation Laboratory, Seaborg and Livingood

systematically investigated the products of nuclear reactions, contributing to the discovery of

numerous radioisotopes. Their work on cobalt, culminating in a 1941 publication in the Physical

Review, provided the definitive identification of Cobalt-60.[1]

The Experimental Heart: The 37-Inch Cyclotron
At the core of their research was the 37-inch cyclotron at Berkeley, a powerful particle

accelerator for its time. This instrument was capable of accelerating deuterons (a heavy isotope

of hydrogen) to energies of 8 million electron volts (MeV).[2][3] These high-energy deuterons

were instrumental in inducing nuclear reactions.
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Production and Identification: A Symphony of
Physics and Chemistry
The production of Cobalt-60 was achieved through the bombardment of the stable cobalt

isotope, Cobalt-59, with slow neutrons. The experimental workflow was a testament to the

interdisciplinary collaboration between Livingood and Seaborg.
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Experimental workflow for the discovery of Cobalt-60.

Livingood was responsible for the cyclotron operations, which involved directing a beam of

high-energy deuterons onto a beryllium target to produce a flux of neutrons. These neutrons

then irradiated a sample of stable Cobalt-59. Following the bombardment, Seaborg undertook

the meticulous task of chemical separation.[4] This crucial step involved dissolving the

irradiated target material and employing chemical techniques to isolate the newly formed

radioactive cobalt from the original target material and any other reaction byproducts.

The radioactive properties of the isolated cobalt sample were then analyzed by Livingood using

a Lauritsen quartz fiber electroscope.[4][5] This sensitive instrument allowed for the

measurement of the rate of radioactive decay and the penetrating power of the emitted

radiation.

Nuclear Reaction Pathway
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The fundamental process underlying the production of Cobalt-60 in these experiments was

neutron capture. A nucleus of stable Cobalt-59 absorbs a neutron, transforming it into the

heavier, unstable isotope Cobalt-60.
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Nuclear reaction pathway for the production and decay of Cobalt-60.

Quantitative Data from the Discovery Era
Through careful and repeated measurements, Livingood and Seaborg were able to

characterize the key radioactive properties of Cobalt-60. Their findings are summarized in the

table below. It is important to note that these early measurements were remarkably accurate,

laying the groundwork for the future application of this radioisotope.
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Property Reported Value (1941) Modern Accepted Value

Half-life 5.3 years 5.2714 years

Beta (β⁻) Radiation Energy ~0.3 MeV 0.318 MeV (max)

Gamma (γ) Radiation Energies ~1.1 MeV and ~1.3 MeV 1.173 MeV and 1.332 MeV

Data compiled from Livingood

and Seaborg's 1941 Physical

Review article and current

nuclear data.[1][6]

The Chemical Separation Protocol
While the 1941 paper does not provide a detailed, step-by-step protocol for the chemical

separation of cobalt, the general principles of radiochemistry at the time and Seaborg's known

expertise suggest a multi-stage process. This likely involved precipitation and co-precipitation

techniques to separate the minute quantities of radioactive cobalt from the bulk of the target

material. The process would have been guided by the known chemistry of cobalt and the other

elements present. Seaborg was a master of these "ultramicrochemical" techniques, which were

essential for handling and identifying the tiny amounts of radioactive material produced in the

cyclotron.[7]

Significance and Legacy
The discovery and characterization of Cobalt-60 by Seaborg and Livingood was a landmark

achievement in nuclear science. It not only expanded the known chart of nuclides but also

provided a powerful new tool for science and medicine. The relatively long half-life and the

energetic gamma rays emitted by Cobalt-60 made it an ideal source for teletherapy, a form of

external beam radiation therapy for cancer treatment that became widespread in the 1950s. Its

industrial applications in sterilization and radiography further underscore the enduring impact of

this fundamental discovery made in the laboratories of Berkeley over eight decades ago.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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